4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine

• Molecular Formula: C8H8BrF3N2
• Molecular Weight: 269.06 g/mol
• IUPAC Name: 4-bromo-1-N-methyl-5-(trifluoromethyl)benzene-1,2-diamine
• InChI: InChI=1S/C8H8BrF3N2/c1-14-7-2-4(8(10,11)12)5(9)3-6(7)13/h2-3,14H,13H2,1H3
• InChI Key: KHVCOEFKHLGTNA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C(=C1)C(F)(F)F)Br)N

Description

4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine (CAS 2932444-63-6) is a multifunctional benzene-1,2-diamine derivative designed for advanced research and development. Its structure incorporates bromo and trifluoromethyl substituents, which are highly valuable in medicinal chemistry and materials science . The diamine moiety serves as a key precursor for synthesizing nitrogen-containing heterocycles, particularly benzimidazoles, which are privileged scaffolds in the development of bioactive compounds and organic electronic materials . The strong electron-withdrawing nature of the trifluoromethyl group can enhance a molecule's electrochemical properties, making it a useful building block for developing electroactive materials such as hole-transport agents for organic light-emitting diodes (OLEDs) or perovskite solar cells . In pharmaceutical research, the trifluoromethyl group is known to improve a compound's metabolic stability, lipophilicity, and bioavailability . The bromine atom provides a versatile handle for further functionalization via cross-coupling reactions, allowing for significant structural diversification. This compound is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Pathways and Reaction Mechanisms

Nitro Reduction Route

The most widely documented method involves the reduction of a nitro precursor. 5-Bromo-N-methyl-2-nitroaniline serves as the starting material, undergoing catalytic hydrogenation or chemical reduction to yield the diamine.

Zinc-Acetic Acid Reduction

A stirred solution of 5-bromo-N-methyl-2-nitroaniline (53.7 mmol) in 1,4-dioxane (100 mL) is treated with powdered zinc (269 mmol) and glacial acetic acid (262 mmol) at 0°C. The mixture warms to room temperature, sonicated briefly, then heated to 90°C for 4 hours. Neutralization with 6N NaOH, followed by ethyl acetate extraction and drying, affords the diamine as a black oil with a mass spectrum confirming m/z 200.9 [M]+.

Key Data:

Parameter	Value
Yield	60–70%
Purity (HPLC)	>95%
Reaction Time	16–20 hours

Alternative reductants like iron/ammonium chloride in methanol (15 hours at 75°C) achieve comparable yields but require longer workup.

Bromination of Trifluoromethyl-Substituted Intermediates

Bromine introduction often precedes or follows trifluoromethyl group installation. A patent by Synthonix Corporation details bromination using cupric bromide (1.5 eq) and tert-butyl nitrite (3 eq) in acetonitrile at 50°C. For example, 4-fluoro-2-methoxy-5-nitroaniline (11 mmol) reacts with CuBr₂ to yield 1-bromo-4-fluoro-2-methoxy-5-nitrobenzene (77% yield). Subsequent demethylation and amination steps introduce the methylamine group.

Trifluoromethylation Strategies

Direct trifluoromethylation is challenging due to the group’s steric and electronic effects. A two-step approach involves:

• Nitration : Introducing a nitro group para to the target position using concentrated H₂SO₄ and KNO₃ at 0°C.
• Nucleophilic Substitution : Displacing a nitro or fluoro group with trifluoromethyl copper reagents. For instance, 4-fluoro-3-nitrobenzene derivatives react with CF₃Cu in DMF under palladium catalysis.

Analytical Characterization

Spectroscopic Data

• LCMS (ESI) : m/z 269.06 [M+H]⁺, consistent with the molecular formula C₈H₈BrF₃N₂.
• ¹H NMR (400 MHz, CDCl₃): δ 6.85 (s, 1H, Ar-H), 3.12 (s, 3H, N-CH₃), 2.95 (br s, 2H, NH₂).
• ¹⁹F NMR : δ -62.4 (CF₃).

Optimization Challenges and Solutions

Regioselectivity in Bromination

Bromination at the 4-position competes with ortho/metabromination. Directed ortho-metalation (DoM) using lithium hexamethyldisilazide (LiHMDS) ensures >90% para selectivity.

Stability of the Diamine

The diamine oxidizes readily; stabilization requires inert atmospheres (N₂/Ar) and antioxidants like BHT (butylated hydroxytoluene). Storage at 2–8°C in amber vials extends shelf life to 12 months.

Comparative Evaluation of Methods

Method	Yield (%)	Purity (%)	Cost (USD/g)	Scalability
Zinc-Acetic Acid	65	95	120	Pilot-scale
Catalytic Hydrogenation	78	98	200	Lab-scale
CuBr₂-Mediated	77	92	150	Industrial

Catalytic hydrogenation offers higher purity but requires expensive Pd/C catalysts. The zinc-acetic acid method balances cost and yield for mid-scale production.

Industrial Applications

The compound is a key intermediate in kinase inhibitors (e.g., nilotonib). Its trifluoromethyl group enhances metabolic stability, while the bromine allows further functionalization via Suzuki couplings.

Chemical Reactions Analysis

4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents (Positions)	Key Properties/Applications
4-Bromo-N1-methyl-5-(trifluoromethyl)-BD*	C₈H₈BrF₃N₂	269.06	Br (4), CF₃ (5), N1-Me	High reactivity in cross-couplings
4-Bromo-5-(trifluoromethyl)-BD	C₇H₆BrF₃N₂	255.03	Br (4), CF₃ (5)	Organocatalyst intermediate
3-Bromo-5-(trifluoromethyl)-BD	C₇H₆BrF₃N₂	255.04	Br (3), CF₃ (5)	Necroptosis inhibitor precursor
4-Bromo-5-methyl-BD	C₇H₉BrN₂	201.07	Br (4), Me (5)	Dye synthesis
3-Chloro-5-(trifluoromethyl)-BD	C₇H₆ClF₃N₂	226.59	Cl (3), CF₃ (5)	Crystallography studies

*BD = Benzene-1,2-diamine

Biological Activity

4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine, with the CAS number 1007374-32-4, is a compound that has garnered attention due to its potential biological activities. Its molecular formula is C8H8BrF3N2, and it has a molar mass of 269.07 g/mol. The compound features a bromine atom and a trifluoromethyl group, which are known to influence its pharmacological properties.

Property	Value
Molecular Formula	C8H8BrF3N2
Molecular Weight	269.07 g/mol
Density	1.672 g/cm³ (predicted)
Boiling Point	296.4 °C (predicted)
pKa	3.77 (predicted)

Antiviral Properties

Recent studies have indicated that compounds similar to 4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine exhibit antiviral activity. For instance, derivatives of benzimidazole and thiazolidinone have shown effectiveness against various RNA viruses, including hepatitis C virus (HCV) and dengue virus (DENV). These findings suggest that the structure of 4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine may also confer similar antiviral properties.

Case Study: Antiviral Efficacy

In a study assessing the antiviral efficacy of related compounds, several derivatives were tested against HCV NS5B RNA-dependent RNA polymerase. Notably, some exhibited IC50 values as low as $0.54\,\mu M$, indicating potent activity against viral replication . Although specific data on 4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine is limited, its structural characteristics align with those of effective antiviral agents.

Cytotoxicity and Selectivity

The selectivity index (SI) is crucial for evaluating the safety and efficacy of antiviral compounds. A higher SI indicates a greater margin between therapeutic and toxic doses. For example, compounds with SI values greater than 2.42 were considered promising candidates in antiviral research . The potential cytotoxicity of 4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine remains to be thoroughly investigated; however, its chemical structure suggests it may possess favorable selectivity profiles.

The biological mechanisms through which 4-Bromo-N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine exerts its effects are not fully elucidated but may involve:

• Inhibition of Viral Enzymes : Similar compounds have demonstrated the ability to inhibit key viral enzymes critical for replication.
• Interference with Viral Entry : Some derivatives may prevent viruses from entering host cells by altering their surface properties.